Cas no 321391-73-5 (3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• CAS No: 321391-73-5
• MDL: MFCD00140641
• CID: 4645834
• Update Time: 2025-05-23

3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-1-(3-NITROPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOL-5-AMINE
• 3-METHYL-1-(3-NITROPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOL-5-YLAMINE
• 1H-Pyrazol-5-amine, 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-
• 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

• MDL： MFCD00140641

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

Introduction to 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 321391-73-5)

3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 321391-73-5, belongs to the pyrazole class of molecules, which are well-documented for their broad spectrum of pharmacological properties. Pyrazoles serve as key scaffolds in medicinal chemistry, contributing to the development of drugs targeting various diseases, including inflammatory disorders, infectious diseases, and cancers.

The structural composition of 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine is characterized by a central pyrazole ring substituted with a methyl group at the 3-position, a 3-nitrophenyl group at the 1-position, and a 3-(trifluoromethyl)phenyl group at the 4-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of the nitro and trifluoromethyl groups, in particular, has been shown to enhance binding affinity and metabolic stability, making this compound a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular dynamics simulations and quantum mechanical calculations suggest that the pyrazole core of this molecule can effectively engage with protein targets through hydrogen bonding and hydrophobic interactions. The nitrophenyl moiety, being electron-withdrawing, may modulate the electronic properties of the adjacent aromatic ring, thereby influencing receptor binding. Similarly, the trifluoromethyl group can enhance lipophilicity, which is often a crucial factor in drug efficacy.

In the context of current pharmaceutical research, compounds like 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine are being explored for their potential as kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. The pyrazole scaffold is known to be a versatile platform for designing kinase inhibitors due to its ability to mimic ATP binding pockets. Preliminary studies indicate that derivatives of this compound exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs).

The nitro group at the para position of the phenyl ring is a common pharmacophore in drug discovery due to its ability to form hydrogen bonds and its influence on electronic distribution. In 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine, this group is positioned strategically to interact with polar residues in protein targets. Additionally, the trifluoromethyl group can increase metabolic stability by electron-withdrawing effects, reducing susceptibility to oxidation or degradation. These features make this compound an attractive candidate for further optimization as a lead molecule.

Experimental validation of computational predictions has been conducted using enzyme-based assays and cell culture models. Initial results suggest that this compound demonstrates moderate potency against certain kinases with IC50 values in the low micromolar range. Furthermore, structural modifications based on these findings have led to analogs with improved selectivity and reduced toxicity profiles. Such findings underscore the importance of rational drug design approaches in leveraging computational tools alongside experimental data.

The synthesis of 3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole core followed by functionalization at specific positions using nitration and trifluoromethylation techniques. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have assessed its solubility, stability under various conditions, and interaction with metabolizing enzymes such as cytochrome P450 (CYP). Preliminary data indicate that it exhibits reasonable oral bioavailability and moderate plasma half-life, suggesting potential for therapeutic use if further optimized.

Future directions in research may include exploring derivatives of this compound for additional therapeutic applications beyond kinase inhibition. For instance, modifications could be made to enhance activity against other enzyme targets or improve pharmacokinetic profiles through structure-based drug design principles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In summary,3-methyl-1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 321391-73-5) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features combined with preliminary biological activity make it an attractive target for further investigation into its potential as a kinase inhibitor or other pharmacological applications.